3-(2-iodophenyl)propanoic Acid

• IUPAC Name: 3-(2-iodophenyl)propanoic acid
• InChI: InChI=1S/C9H9IO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key: POJTZKMVSQVKNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)O)I
• Molecular Formula: C9H9IO2
• DSSTOX Substance ID: DTXSID50371515
• Molecular Weight: 276.07 g/mol
• CAS RN: 96606-95-0

Description

3-(2-Iodophenyl)propanoic acid, also known as 3-Iodo-2-propylacetic acid, is an important organic compound used in various scientific research applications. It is a colorless, volatile liquid with a characteristic odour and a boiling point of 129-130 °C. It is an important intermediate in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of various polymers, such as polystyrene, polyethylene, and polypropylene.

Scientific Research Applications

1. Use in Radiographic Imaging

3-(2-Iodophenyl)propanoic acid derivatives, like iopanoic acid, have been utilized in radiographic imaging, particularly in oral cholecystography. This application capitalizes on the iodine content of the compound to enhance x-ray contrast, although it should be noted that the focus here is on iopanoic acid, a derivative of the compound (René & Mellinkoff, 1959).

2. Synthesis of Anti-Inflammatory Drugs

The compound has found application in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). For instance, its derivatives have been used in the enantioselective synthesis of ibuprofen and ketoprofen, highlighting its significance in the pharmaceutical industry (Hamon, Massy-Westropp, & Newton, 1995).

3. Material Science and Polymer Chemistry

In material science and polymer chemistry, derivatives of 3-(2-Iodophenyl)propanoic acid are used as building blocks. For example, phloretic acid, a naturally occurring phenolic compound, has been explored as a renewable alternative in benzoxazine chemistry, offering a sustainable approach to modifying aliphatic hydroxyls (Trejo-Machin et al., 2017).

4. Synthetic Organic Chemistry

The compound serves as a versatile precursor in synthetic organic chemistry. For instance, its derivatives have been used in the synthesis of various chemical structures, such as alkylideneisobenzofuran-ylidene acetic acid derivatives, demonstrating its utility in complex organic syntheses (Kobayashi, Hashimoto, Fukamachi, & Konishi, 2008).

5. Catalytic Transformations

It's also involved in catalytic transformations, where derivatives are used to functionalize molecules. This is seen in the transformation of N,N-dimethylbenzylamines into 3-(2'-tolyl)propanoic acid and its derivatives, demonstrating its role in facilitating complex chemical transformations (Cai et al., 2007).

Synthesis routes and methods

Procedure details

Concentrated HCl (2.3 mL) and water (0.3 mL) was added to 2-(2-iodo-benzyl)-malonic acid diethyl ester (1.4 g, 3.6 mmol) and the mixture was refluxed overnight. Starting material could still be seen on TLC. More concentrated HCl (2 mL) was added and the mixture was refluxed overnight. Water (20 mL) and ether (50 mL) was added to the mixture. The two phases was separated. The organic phase was extracted with an ammonium hydroxide solution (5N, 30 mL). The basic water phase was added slowly to ice-cold conc. HCl. The white precipitate was filtered and washed with ice-cold water and the solvent was removed in vacuo. Yield: 0.32 g, 32%.